![molecular formula C18H19Cl2NO B5867481 N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide](/img/structure/B5867481.png)
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide, also known as BDCRB, is a chemical compound that has been extensively studied for its biological and pharmacological properties. It is a white crystalline powder that is soluble in organic solvents, and it has been found to exhibit antifungal, antiparasitic, and anticancer activities.
Mechanism of Action
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide works by inhibiting the activity of lanosterol 14α-demethylase, which is a cytochrome P450 enzyme that is essential for the synthesis of ergosterol in fungi. Ergosterol is a key component of the fungal cell membrane, and its depletion leads to membrane disruption, cell death, and ultimately, fungal growth inhibition.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to have antiparasitic activity against Plasmodium falciparum, the causative agent of malaria.
Advantages and Limitations for Lab Experiments
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide has several advantages as a research tool. It is readily available and relatively inexpensive, and it has been extensively studied for its biological and pharmacological properties. However, there are also some limitations to its use in lab experiments. For example, this compound can be toxic to mammalian cells at high concentrations, and it has limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the investigation of this compound's potential as a therapeutic agent for the treatment of fungal infections, parasitic diseases, and cancer. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and its analogs, and to identify potential drug targets for the development of new antifungal, antiparasitic, and anticancer agents.
Synthesis Methods
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,5-dichlorobenzoyl chloride with benzylamine and tert-butylamine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as recrystallization or column chromatography.
Scientific Research Applications
N-benzyl-N-(tert-butyl)-2,5-dichlorobenzamide has been extensively studied for its antifungal properties. It has been found to exhibit potent activity against a wide range of fungal species, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. This compound works by inhibiting the activity of the fungal enzyme lanosterol 14α-demethylase, which is essential for the synthesis of ergosterol, a key component of the fungal cell membrane.
Properties
IUPAC Name |
N-benzyl-N-tert-butyl-2,5-dichlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2NO/c1-18(2,3)21(12-13-7-5-4-6-8-13)17(22)15-11-14(19)9-10-16(15)20/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJPDCGNFHHMHRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N(CC1=CC=CC=C1)C(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.